Cas no 151265-18-8 (D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1-O-[(1,1-dimethylethyl)diphenylsilyl]-, cyclic carbonate(9CI))
151265-18-8 structure
Product Name:D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1-O-[(1,1-dimethylethyl)diphenylsilyl]-, cyclic carbonate(9CI)
CAS No:151265-18-8
MF:C23H28O7Si
MW:444.549728393555
CID:99611
PubChem ID:24871706
Update Time:2025-04-18
D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1-O-[(1,1-dimethylethyl)diphenylsilyl]-, cyclic carbonate(9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1-O-[(1,1-dimethylethyl)diphenylsilyl]-, cyclic carbonate(9CI)
- (4S,5S,6S)-6-[(1R)-2-[tert-butyl(diphenyl)silyl]oxy-1-hydroxyethyl]-5-hydroxy-2-oxo-1,3-dioxane-4-carbaldehyde
- D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1-O-[(1,1-dimethylethyl)diphenylsilyl]-, cyclic car...
- (9E)-6-O-methylerythromycin A oxime
- 1,5-Anhydro-6-O-(tert-butyldiphenylsilyl)-2-deoxy-D-lyxo-hex-1-enopyranose 3,4-carbonate
- 4',6'-dihydroxy-2',4-dimethoxychalcone
- 6-O-(tert-butyldimethylsilyl)-1-O-methyl-α-D-glucopyranose
- 6-O-methylerythromycin A oxime
- Clarithromycin 9-Oxime
- Helichrysetin
- methyl 6-O-(tert-butyldimethylsilyl)-α-D-glucopyranoside
- methyl 6-O-tert-butyldimethy
- methyl 6-O-tert-butyldimethylsilyl-α-D-glucopyranoside
- 6-O-(tert-butyldiphenylsilyl)-D-galactal cyclic C
- 6-O-tert-Butyldiphenylsilyl-3,4-O-carbonyl-D-galactal
- 6-O-(TERT-BUTYLDIPHENYLSILYL)-D-GALACTAL CYCLIC CARBONATE
- (4S,5S,6S)-6-((R)-2-(tert-butyldiphenylsilyloxy)-1-hydroxyethyl)-5-hydroxy-2-oxo-1,3-dioxane-4-carbaldehyde
- DTXSID40746591
- 151265-18-8
- 6-O-(tert-Butyldiphenylsilyl)-D-galactal cyclic carbonate, 97%
-
- MDL: MFCD01321370
- Inchi: 1S/C23H28O7Si/c1-23(2,3)31(16-10-6-4-7-11-16,17-12-8-5-9-13-17)28-15-18(25)21-20(26)19(14-24)29-22(27)30-21/h4-14,18-21,25-26H,15H2,1-3H3/t18-,19-,20-,21+/m1/s1
- InChI Key: OXQFQHKHZPNZSN-NCYKPQTJSA-N
- SMILES: [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@H]([C@H]1[C@@H]([C@@H](C=O)OC(=O)O1)O)O
Computed Properties
- Exact Mass: 444.16000
- Monoisotopic Mass: 444.16042976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102Ų
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- Color/Form: liquid
- Melting Point: −3 °C (lit.)
- PSA: 102.29000
- LogP: 1.38770
- Solubility: Not determined
- Optical Activity: [α]20/D −40.0°, c = 1 in chloroform
D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1-O-[(1,1-dimethylethyl)diphenylsilyl]-, cyclic carbonate(9CI) Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:−20°C
D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1-O-[(1,1-dimethylethyl)diphenylsilyl]-, cyclic carbonate(9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 480681-100MG |
D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1-O-[(1,1-dimethylethyl)diphenylsilyl]-, cyclic carbonate(9CI) |
151265-18-8 | 97% | 100MG |
¥2760.51 | 2022-02-24 | |
| Biosynth | MB04195-1 g |
6-O-tert-Butyldiphenylsilyl-3,4-O-carbonyl-D-galactal |
151265-18-8 | 1g |
$2,310.00 | 2023-01-04 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-239111-100 mg |
6-O-(tert-Butyldiphenylsilyl)-D-galactal cyclic carbonate, |
151265-18-8 | 100MG |
¥2,008.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-239111-100mg |
6-O-(tert-Butyldiphenylsilyl)-D-galactal cyclic carbonate, |
151265-18-8 | 100mg |
¥2008.00 | 2023-09-05 |
D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1-O-[(1,1-dimethylethyl)diphenylsilyl]-, cyclic carbonate(9CI) Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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